3,6-diamino-4-ethyl-2-(2-thienylcarbonyl)thieno[2,3-b]pyridine-5-carbonitrile

• IUPAC Name: 3,6-diamino-4-ethyl-2-(thiophene-2-carbonyl)thieno[2,3-b]pyridine-5-carbonitrile
• InChI: InChI=1S/C15H12N4OS2/c1-2-7-8(6-16)14(18)19-15-10(7)11(17)13(22-15)12(20)9-4-3-5-21-9/h3-5H,2,17H2,1H3,(H2,18,19)
• InChI Key: QUSZQSCNKKIYKJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC2=C1C(=C(S2)C(=O)C3=CC=CS3)N)N)C#N
• Molecular Formula: C15H12N4OS2
• Molecular Weight: 328.4 g/mol

Description

3,6-diamino-4-ethyl-2-(2-thienylcarbonyl)thieno[2,3-b]pyridine-5-carbonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the thieno[2,3-b]pyridine family of compounds, which have shown promise in a variety of research fields. In

Mechanism of Action

The mechanism of action of 3,6-diamino-4-ethyl-2-(2-thienylcarbonyl)thieno[2,3-b]pyridine-5-carbonitrile is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors. In cancer cells, this compound has been found to inhibit the activity of topoisomerase II, which is essential for DNA replication and cell division. In infectious disease research, it has been found to inhibit the activity of various enzymes involved in bacterial and fungal cell wall synthesis. In neuroscience research, it has been found to modulate the activity of the GABA receptor, which is involved in the regulation of anxiety and other neurological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are varied and depend on the specific research application. In cancer research, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells. In infectious disease research, it has been found to inhibit the growth of bacterial and fungal pathogens. In neuroscience research, it has been found to modulate the activity of the GABA receptor, which could have implications for the treatment of anxiety and other neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 3,6-diamino-4-ethyl-2-(2-thienylcarbonyl)thieno[2,3-b]pyridine-5-carbonitrile in lab experiments include its potential as a versatile research tool in a variety of research fields. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

For research on 3,6-diamino-4-ethyl-2-(2-thienylcarbonyl)thieno[2,3-b]pyridine-5-carbonitrile include further studies on its potential as an anti-cancer agent, as well as its potential as a modulator of the GABA receptor in the treatment of anxiety and other neurological disorders. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity, as well as its potential applications in other research fields.

Scientific Research Applications

3,6-diamino-4-ethyl-2-(2-thienylcarbonyl)thieno[2,3-b]pyridine-5-carbonitrile has been studied for its potential applications in a variety of research fields, including cancer research, infectious disease research, and neuroscience research. This compound has been shown to have potential as an anti-cancer agent, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, it has been shown to have antimicrobial activity against a variety of bacterial and fungal pathogens. In neuroscience research, this compound has been found to have potential as a modulator of the GABA receptor, which could have implications for the treatment of anxiety and other neurological disorders.